3-(4-Benzoylbenzamido)benzofuran-2-carboxamide

• IUPAC Name: 3-[(4-benzoylbenzoyl)amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C23H16N2O4/c24-22(27)21-19(17-8-4-5-9-18(17)29-21)25-23(28)16-12-10-15(11-13-16)20(26)14-6-2-1-3-7-14/h1-13H,(H2,24,27)(H,25,28)
• InChI Key: ANAVBJKSQFCGJT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)C(=O)NC3=C(OC4=CC=CC=C43)C(=O)N
• Molecular Formula: C23H16N2O4
• Molecular Weight: 384.4 g/mol

Description

3-(4-Benzoylbenzamido)benzofuran-2-carboxamide, also known as BBF or BFB, is a synthetic organic compound that has gained attention in the scientific community for its potential applications in various fields of research and industry. Benzofurans are everywhere in nature and they have been extensively studied by medicinal chemists over the years because of their chemotherapeutic and physiological properties.

Synthesis Analysis

The synthesis of benzofuran-2-carboxamide derivatives involves a synthetic sequence of 8-aminoquinoline directed C–H arylations followed by transamidations. For the directed C–H arylations, Pd catalysis was used to install a wide range of aryl and heteroaryl substituents at the C3 position of the benzofuran scaffold in high efficiency.

Molecular Structure Analysis

The molecular formula of 3-(4-Benzoylbenzamido)benzofuran-2-carboxamide is C23H16N2O4. Benzofuran is a heterocyclic compound found naturally in plants and it can also be obtained through synthetic reactions. Its chemical structure is composed of fused benzene and furan rings.

Chemical Reactions Analysis

Benzofuran-2-carboxamide derivatives undergo palladium-catalyzed cross-coupling reaction with 4-iodoanisole and diphenyliodonium triflate under different reaction conditions to form the corresponding biaryl.

Physical And Chemical Properties Analysis

The molecular weight of 3-(4-Benzoylbenzamido)benzofuran-2-carboxamide is 384.391. More detailed physical and chemical properties were not found in the search results.

Scientific Research Applications

Anticancer Therapeutic Potential

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Antibacterial Activity

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Antiproliferative Activity

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Inhibition of Hypoxia-Inducible Factor 1 (HIF-1)

. HIF-1 is a transcription factor that plays a critical role in cellular responses to hypoxia, including the promotion of angiogenesis and cell survival. .

Mechanism of Action

Target of Action

Benzofuran derivatives are known to have a wide range of biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . .

Mode of Action

Benzofuran derivatives often interact with their targets by binding to active sites, causing changes in the function of the target .

Biochemical Pathways

Benzofuran derivatives are known to affect a variety of biochemical pathways, often leading to the inhibition of cell growth or the induction of cell death in the case of anti-cancer activity .

Result of Action

Benzofuran derivatives often have effects such as inhibiting cell growth or inducing cell death in the case of anti-cancer activity .

Safety and Hazards

While specific safety and hazard information for 3-(4-Benzoylbenzamido)benzofuran-2-carboxamide was not found in the search results, it’s important to note that this compound is intended for research use only and not for human or veterinary use.

Future Directions

Given the vast number of applications of benzofuran-based drugs in today’s medicine, there exists considerable interest for novel synthetic methodologies that can grant expedient access to new kinds of benzofuran derivatives. The high efficiency and modularity of the synthetic strategy for benzofuran derivatives constitute a very attractive method for generating structurally diverse collections of benzofuran derivatives for small molecule screening campaigns.